Cas no 937596-49-1 (N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine)

N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine structure
937596-49-1 structure
Product Name:N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine
CAS No:937596-49-1
MF:C14H15FN2O
MW:246.280106782913
CID:1075378
PubChem ID:19627142
Update Time:2025-04-20

N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

    • N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine
    • 3-(2-Amino-4-fluorophenoxy)-N,N-dimethylaniline
    • 937596-49-1
    • AKOS000318561
    • 2-[3-(dimethylamino)phenoxy]-5-fluoroaniline
    • SB81236
    • MDL: MFCD08686803
    • Inchi: 1S/C14H15FN2O/c1-17(2)11-4-3-5-12(9-11)18-14-7-6-10(15)8-13(14)16/h3-9H,16H2,1-2H3
    • InChI Key: JDYFOSUTNZYHHI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N)OC1=CC=CC(=C1)N(C)C

Computed Properties

  • Exact Mass: 246.11684127g/mol
  • Monoisotopic Mass: 246.11684127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.5Ų

N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine Pricemore >>

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3-(2-Amino-4-fluorophenoxy)-N,N-dimethylaniline
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